N-phenyl-2-({2-[(phenylsulfonyl)amino]ethyl}thio)acetamide

• IUPAC Name: 2-[2-(benzenesulfonamido)ethylsulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C16H18N2O3S2/c19-16(18-14-7-3-1-4-8-14)13-22-12-11-17-23(20,21)15-9-5-2-6-10-15/h1-10,17H,11-13H2,(H,18,19)
• InChI Key: TUJHYFBNXOOZDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSCCNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

“N-phenyl-2-({2-[(phenylsulfonyl)amino]ethyl}thio)acetamide” is an organic compound containing functional groups such as amide, sulfonamide, and thioether. These functional groups are common in many pharmaceuticals and synthetic organic compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the amide and sulfonamide groups, and the introduction of the thioether group. This could potentially be achieved through methods such as nucleophilic substitution or addition-elimination reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide, sulfonamide, and thioether groups would likely have a significant impact on the compound’s overall structure and properties.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide and sulfonamide groups could participate in hydrolysis reactions, while the thioether group could be oxidized.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide and sulfonamide groups could increase its solubility in polar solvents, while the nonpolar phenyl and thioether groups could increase its solubility in nonpolar solvents.

Safety and Hazards

As with any chemical compound, handling “N-phenyl-2-({2-[(phenylsulfonyl)amino]ethyl}thio)acetamide” would require appropriate safety precautions. Without specific toxicity data, it’s difficult to assess the potential hazards associated with this compound.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity under various conditions, and investigating its physical and chemical properties in more detail.